Diisodecyl Phthalate-d4
Diisodecyl Phthalate-d4
A labeled phtalate ester found in plastic gasket used in food packaging. Used in environmental toxicology studies as a present contaminant.
Brand Name:
Vulcanchem
CAS No.:
1346604-79-2
VCID:
VC0122887
InChI:
InChI=1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3/i13D,14D,19D,20D
SMILES:
CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C
Molecular Formula:
C28H46O4
Molecular Weight:
450.696
Diisodecyl Phthalate-d4
CAS No.: 1346604-79-2
Cat. No.: VC0122887
Molecular Formula: C28H46O4
Molecular Weight: 450.696
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled phtalate ester found in plastic gasket used in food packaging. Used in environmental toxicology studies as a present contaminant. |
|---|---|
| CAS No. | 1346604-79-2 |
| Molecular Formula | C28H46O4 |
| Molecular Weight | 450.696 |
| IUPAC Name | bis(8-methylnonyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3/i13D,14D,19D,20D |
| Standard InChI Key | ZVFDTKUVRCTHQE-OLNJRPQYSA-N |
| SMILES | CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C |
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